Cas no 75018-05-2 (3-methoxy-2-Pyrazinecarbonitrile)

• Product Name: 3-methoxy-2-Pyrazinecarbonitrile
• CAS No: 75018-05-2
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 530762
• PubChem ID: 821144
• Update Time: 2025-04-23

3-methoxy-2-Pyrazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-Pyrazinecarbonitrile
• 3-methoxypyrazine-2-carbonitrile
• Pyrazinecarbonitrile, 3-methoxy-
• 75018-05-2
• CS-0205562
• AQ-917/42753965
• BS-24501
• SCHEMBL14590435
• 3-methoxy-pyrazine-2-carbonitrile
• AKOS011979092
• FT-0736792
• DTXSID30356284

• Inchi： 1S/C6H5N3O/c1-10-6-5(4-7)8-2-3-9-6/h2-3H,1H3
• InChI Key： NHYBJRFMQYBLTP-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=NC=CN=1

Computed Properties

• Exact Mass: 135.043261791g/mol
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.8Ų

Additional information on 3-methoxy-2-Pyrazinecarbonitrile

Introduction to 3-methoxy-2-Pyrazinecarbonitrile (CAS No. 75018-05-2)

3-methoxy-2-Pyrazinecarbonitrile, identified by its Chemical Abstracts Service (CAS) number 75018-05-2, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a pyrazine core substituted with a methoxy group and a cyano functionality, has garnered considerable attention due to its versatile applications in the development of bioactive molecules. The structural motif of 3-methoxy-2-pyrazinecarbonitrile makes it a valuable building block for synthesizing more complex heterocyclic derivatives, which are prevalent in modern drug discovery efforts.

The pyrazine scaffold is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. This nitrogen-rich structure imparts unique electronic and steric properties, making pyrazine derivatives attractive for medicinal chemistry applications. The introduction of a cyano group at the 2-position enhances the electrophilicity of the ring, facilitating further functionalization through nucleophilic addition or substitution reactions. Additionally, the presence of a methoxy group at the 3-position provides a hydrophilic substituent that can influence solubility and metabolic stability in potential drug candidates.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various biological pathways. 3-methoxy-2-pyrazinecarbonitrile has emerged as a key precursor in the synthesis of novel compounds with therapeutic potential. For instance, researchers have explored its utility in creating kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The compound’s ability to serve as a scaffold for designing molecules that interact with specific protein targets has made it particularly valuable in structure-based drug design.

One notable application of 3-methoxy-2-pyrazinecarbonitrile is in the synthesis of antiviral agents. The pyrazine core is known to exhibit broad-spectrum activity against viral enzymes, including proteases and polymerases. By modifying the substituents on the pyrazine ring, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds. Recent studies have demonstrated that derivatives of 3-methoxy-2-pyrazinecarbonitrile exhibit inhibitory effects against viruses such as HIV and hepatitis C, highlighting its importance as a lead compound in antiviral drug development.

The chemical reactivity of 3-methoxy-2-pyrazinecarbonitrile also makes it useful in material science applications. For example, it can be used to synthesize conductive polymers or organic semiconductors, where its electron-deficient nature contributes to charge transport properties. Additionally, the compound’s compatibility with various synthetic methodologies allows for rapid diversification of molecular libraries, enabling high-throughput screening programs to identify promising candidates for further optimization.

Advances in computational chemistry have further enhanced the utility of 3-methoxy-2-pyrazinecarbonitrile as a starting material. Molecular modeling studies suggest that modifications to its structure can improve binding affinity to biological targets by optimizing hydrogen bonding interactions and hydrophobic effects. These insights have guided synthetic strategies aimed at maximizing potency while minimizing off-target effects, thereby accelerating the discovery of novel therapeutics.

In conclusion, 3-methoxy-2-pyrazinecarbonitrile (CAS No. 75018-05-2) represents a versatile and highly functional intermediate with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features—combining an electron-deficient pyrazine core with both cyano and methoxy substituents—make it an indispensable tool for synthetic chemists seeking to develop innovative bioactive molecules. As research continues to uncover new therapeutic opportunities, compounds derived from this scaffold are poised to play an increasingly pivotal role in addressing global health challenges.